Cas no 258273-30-2 (3-Fluoro-4-isopropoxybenzoic acid)

• Product Name: 3-Fluoro-4-isopropoxybenzoic acid
• CAS No: 258273-30-2
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD11156603
• CID: 1083472
• PubChem ID: 17902884
• Update Time: 2025-04-20

3-Fluoro-4-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-isopropoxybenzoic acid
• 3-Fluoro-4-(1-methylethoxy)benzoic acid
• A924916
• 3-fluoro-4-isopropoxy-benzoic acid
• 258273-30-2
• DB-123495
• SCHEMBL1091755
• SY235550
• AC5747
• AFUBNDBLNISVBB-UHFFFAOYSA-N
• 3-Fluoro-4-isopropoxybenzoicacid
• AKOS000264166
• MFCD11156603
• 3-fluoro-4-propan-2-yloxybenzoic acid

• MDL： MFCD11156603
• Inchi： 1S/C10H11FO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： AFUBNDBLNISVBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OC(C)C

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives